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Compound of Interest

(5-Chloro-1H-indazol-3-
Compound Name:
yl)methanol

Cat. No.: B034959

Shanghai, China — December 23, 2025 — This document provides a detailed calculation and
summary of the molecular weight for the compound (5-Chloro-1H-indazol-3-yl)methanol, a
substance of interest in contemporary chemical and pharmaceutical research. The
determination of a compound's molecular weight is a foundational step in its characterization,
influencing everything from reaction stoichiometry to analytical method development.

Compound Identification

The compound in question is (5-Chloro-1H-indazol-3-yl)methanol. Its unique Chemical
Abstracts Service (CAS) Registry Number is 102735-90-0.[1][2][3]

Molecular Formula

The established molecular formula for (5-Chloro-1H-indazol-3-yl)methanol is CsH7CIN20.[1]
[2][4] This formula indicates that a single molecule of the compound is composed of eight
carbon atoms, seven hydrogen atoms, one chlorine atom, two nitrogen atoms, and one oxygen
atom.

Calculation of Molecular Weight

The molecular weight is the sum of the atomic weights of all atoms in the molecule. The
calculation is based on the standard atomic weights of the constituent elements.
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The formula for calculating the molecular weight is as follows:

Molecular Weight = (No. of C atoms x Atomic Weight of C) + (No. of H atoms x Atomic Weight
of H) + (No. of Cl atoms x Atomic Weight of Cl) + (No. of N atoms x Atomic Weight of N) + (No.
of O atoms x Atomic Weight of O)

The standard atomic weights for the relevant elements are:
e Carbon (C): 12.011 amul[5][6]

e Hydrogen (H): 1.008 amu[7][8][9]

e Chlorine (Cl): 35.453 amu[10][11]

e Nitrogen (N): 14.007 amu[12][13][14]

e Oxygen (0): 15.999 amu[15][16][17]

Substituting these values into the formula:

Molecular Weight = (8 x 12.011) + (7 x 1.008) + (1 x 35.453) + (2 x 14.007) + (1 x 15.999)
Molecular Weight = 96.088 + 7.056 + 35.453 + 28.014 + 15.999 Molecular Weight = 182.61
g/mol

Data Summary

The following table provides a clear, structured summary of the data used to calculate the
molecular weight of (5-Chloro-1H-indazol-3-yl)methanol.
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Total
. Standard o
Count in ) . Contribution
Element Symbol Atomic Weight
Molecule to Molecular
(amu) .
Weight (amu)
Carbon C 8 12.011[5][18] 96.088
Hydrogen H 7 1.008[8][19] 7.056
Chlorine cl 1 35.453[11][20] 35.453
Nitrogen N 2 14.007[13][14] 28.014
Oxygen o} 1 15.999[16][17] 15.999

Total 182.61

The calculated molecular weight of (5-Chloro-1H-indazol-3-yl)methanol is 182.61 g/mol .[2]

Methodology for Molecular Weight Determination

The determination of the molecular weight for a chemical compound like (5-Chloro-1H-
indazol-3-yl)methanol is a theoretical calculation based on its empirically determined
molecular formula and the standard atomic weights of its constituent elements as established
by the International Union of Pure and Applied Chemistry (IUPAC).

Protocol:

Compound Identification: The first step is to unambiguously identify the compound. This is
achieved by determining its chemical structure, which leads to its systematic name and
molecular formula (CsH7CIN20). This is typically confirmed using analytical techniques such
as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and
elemental analysis.

Elemental Composition: The molecular formula dictates the number of atoms of each
element present in one molecule of the compound.

Standard Atomic Weights: The standard atomic weight of each element is sourced from the
IUPAC Periodic Table. These weights are a weighted average of the masses of an element's
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naturally occurring isotopes.

o Calculation: The number of atoms of each element is multiplied by its standard atomic
weight. The sum of these products for all elements in the formula yields the molecular weight
of the compound. The unit for this value is the atomic mass unit (amu), which is numerically
equivalent to its molar mass in grams per mole ( g/mol ).

Logical Workflow for Calculation

The process for calculating the molecular weight follows a straightforward logical path, which
can be visualized as follows.

Identify Molecular Formula

(CsH7CIN20)

v A 4 v

Count Carbon Atoms Count Hydrogen Atoms Count Chlorine Atoms Count Nitrogen Atoms Count Oxygen Atoms
®) ) @) 2 @)
A4 A4 A4 A4 A4

Get Atomic Weight of C Get Atomic Weight of H Get Atomic Weight of CI Get Atomic Weight of N Get Atomic Weight of O
(12.011) (1.008) (35.453) (14.007) (15.999)
A 4 A 4 A 4 v A 4
Calculate C Mass Calculate H Mass Calculate Cl Mass Calculate N Mass Calculate O Mass
(8*12.011 = 96.088) (7 * 1.008 = 7.056) (1 *35.453 = 35.453) (2 *14.007 = 28.014) (1*15.999 = 15.999)

Sum All Masses

Final Molecular Weight
(182.61 g/mol)
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Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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